Cas no 1164557-05-4 (1-(4,5-dibromothiophene-2-carbonyl)-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine)

• Product Name: 1-(4,5-dibromothiophene-2-carbonyl)-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine
• CAS No: 1164557-05-4
• MF: C₁₈H₁₈Br₂N₂OS
• MW: 470.221321582794
• CID: 5230834
• Update Time: 2026-03-07

1-(4,5-dibromothiophene-2-carbonyl)-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-dibromothiophene-2-carbonyl)-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine
• Methanone, (4,5-dibromo-2-thienyl)[4-[(2E)-3-phenyl-2-propen-1-yl]-1-piperazinyl]-

• Inchi： 1S/C18H18Br2N2OS/c19-15-13-16(24-17(15)20)18(23)22-11-9-21(10-12-22)8-4-7-14-5-2-1-3-6-14/h1-7,13H,8-12H2/b7-4+
• InChI Key： UNPQSXMZLBAXOL-QPJJXVBHSA-N
• SMILES： C(C1SC(Br)=C(Br)C=1)(N1CCN(C/C=C/C2=CC=CC=C2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 1-(4,5-dibromothiophene-2-carbonyl)-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine

Comprehensive Overview of 1-(4,5-dibromothiophene-2-carbonyl)-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine (CAS No. 1164557-05-4)

The compound 1-(4,5-dibromothiophene-2-carbonyl)-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine (CAS No. 1164557-05-4) is a highly specialized organic molecule that has garnered significant interest in pharmaceutical and materials science research. Its unique structure, featuring a thiophene core with dibromo substitutions and a piperazine moiety linked to a cinnamyl group, makes it a versatile intermediate for drug discovery and advanced material applications. Researchers are particularly intrigued by its potential as a bioactive scaffold due to the presence of both electron-rich and electron-deficient regions, which can interact with biological targets.

In recent years, the demand for heterocyclic compounds like 1-(4,5-dibromothiophene-2-carbonyl)-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine has surged, driven by their applications in medicinal chemistry and organic electronics. The compound's thiophene ring, a common motif in conjugated polymers, suggests potential utility in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Meanwhile, the piperazine fragment is a well-known pharmacophore in CNS-active drugs, sparking curiosity about its neuropharmacological properties.

Synthetic accessibility remains a key focus for chemists working with CAS No. 1164557-05-4. Recent publications highlight innovative cross-coupling strategies to construct its dibromothiophene-carbonyl backbone efficiently. The compound's cinnamyl-piperazine side chain also presents opportunities for structure-activity relationship (SAR) studies, particularly in modulating G-protein-coupled receptor (GPCR) interactions—a hot topic in drug design forums and AI-driven molecular modeling platforms.

From an industrial perspective, 1-(4,5-dibromothiophene-2-carbonyl)-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine exemplifies the growing trend toward multifunctional intermediates. Its dual reactivity (via bromothiophene and α,β-unsaturated carbonyl groups) allows divergent derivatization—a feature highly valued in combinatorial chemistry. Laboratories optimizing high-throughput screening protocols frequently explore such compounds to expand their chemical libraries.

Environmental and green chemistry considerations are increasingly shaping research around this molecule. Scientists are investigating catalyzed bromination methods to improve the sustainability of its synthesis, aligning with global interest in atom economy and waste reduction. These efforts resonate with search trends for "eco-friendly heterocycle synthesis" and "halogenated compound alternatives," reflecting broader societal priorities.

Analytical characterization of CAS No. 1164557-05-4 employs advanced techniques like NMR crystallography and HPLC-MS, addressing common queries about "how to verify thiophene derivatives." The compound's chromatographic behavior and mass fragmentation patterns are frequently discussed in online chemistry communities, underscoring its role as a reference standard for similar arylpiperazine systems.

Emerging applications in bioconjugation and proteolysis-targeting chimeras (PROTACs) have further elevated the relevance of this dibromothiophene-piperazine hybrid. Its ability to serve as a linker molecule in targeted drug delivery systems aligns with cutting-edge searches for "next-generation drug conjugates." This positions the compound at the intersection of small-molecule therapeutics and precision medicine—two of the most searched topics in contemporary biomedical literature.

In material science, the π-conjugated system of 1-(4,5-dibromothiophene-2-carbonyl)-4-cinnamylpiperazine offers intriguing possibilities for molecular electronics. Computational studies probing its charge transport properties frequently appear in datasets training AI for molecular property prediction, responding to industry demands for designer functional materials.

Regulatory aspects of this compound remain compliant with international chemical inventories, though researchers consistently monitor updates to REACH and TSCA classifications—a concern reflected in search volumes for "CAS number regulatory status." Its non-listed status in controlled substance databases ensures continued accessibility for legitimate research purposes.

The future trajectory of 1164557-05-4 research will likely focus on catalytic functionalization of its dibromo sites and stereoselective modifications of the cinnamyl group. These directions cater to both academic curiosity about selective bond activation and industrial needs for cost-effective synthetic routes—topics dominating recent conference proceedings and patent filings.